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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing
Vafidemstat in the Novel Object Recognition (NOR) test, a key behavioral assay for assessing
learning and memory in rodent models. Vafidemstat (ORY-2001) is an orally bioavailable,
brain-penetrant dual inhibitor of Lysine-Specific Demethylase 1 (LSD1/KDM1A) and
Monoamine Oxidase B (MAO-B) that has shown promise in preclinical models of cognitive
decline.[1][2]

Introduction

The Novel Object Recognition (NOR) test is a widely used behavioral paradigm to evaluate
recognition memory in rodents.[3] The test is based on the innate tendency of rodents to
explore novel objects more than familiar ones.[3] A preference for the novel object is indicative
of intact recognition memory. This assay is particularly valuable in the preclinical assessment of
therapeutic candidates for cognitive disorders such as Alzheimer's disease.

Vafidemstat has demonstrated the ability to rescue memory deficits in the Senescence
Accelerated Mouse Prone 8 (SAMP8) model, a model for accelerated aging and Alzheimer's
disease.[4][5] Studies have shown that Vafidemstat treatment can dose-dependently restore
performance in the NOR test, highlighting its potential as a cognitive enhancer.[4]
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Mechanism of Action

Vafidemstat's primary mechanism of action in the context of cognition is the inhibition of LSD1
(KDM1A), an epigenetic enzyme that demethylates histone H3 at lysine 4 and 9 (H3K4 and
H3K9), leading to transcriptional repression.[4] By inhibiting LSD1, Vafidemstat promotes the
expression of genes associated with synaptic plasticity, learning, and memory.[4][6][7] This
includes the upregulation of immediate early genes (IEGs) such as c-Fos, Egrl/2, Npas4,
Duspl, and Arc, as well as other genes crucial for cognitive function like Baiap3, Prph, Fabp7,
and Doc2a.[4]

Furthermore, Vafidemstat has been shown to reduce neuroinflammatory signatures, in part by
downregulating the expression of pro-inflammatory genes like S100A9.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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